molecular formula C11H10O2 B8496772 2-(4-Hydroxybut-1-ynyl)benzaldehyde

2-(4-Hydroxybut-1-ynyl)benzaldehyde

Cat. No.: B8496772
M. Wt: 174.20 g/mol
InChI Key: BYQUOYPLGWGHER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Hydroxybut-1-ynyl)benzaldehyde is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10O2

Molecular Weight

174.20 g/mol

IUPAC Name

2-(4-hydroxybut-1-ynyl)benzaldehyde

InChI

InChI=1S/C11H10O2/c12-8-4-3-6-10-5-1-2-7-11(10)9-13/h1-2,5,7,9,12H,4,8H2

InChI Key

BYQUOYPLGWGHER-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C=O)C#CCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of palladium chloride (11.0 mg, 0.618 mmol) and cuprous iodide (Aldrich gold label, 43.5 mg, 0.229 mmol) in triethylamine (distilled from calcium hydride, 53 mL) was added, sequentially, triphenylphosphine (439 mg, 1.67 mmol), 3-butyn-1-ol (8.0 mL, 106 mmol), and 2-bromobenzaldehyde (10.6 mL, 88.3 mmol). The mixture was refluxed for 7 hours. The mixture was cooled to room temperature, diluted with ether (300 mL) and filtered. The pad was washed with ether (3×50 mL) and the combined filtrates were concentrated in vacuo to an oil: 16.1 g; 1H NMR (270 MHz, deuteriochloroform) δ 10.4 (1H, s), 7.85 (d, J=7 Hz), 7.35-7.50 (m, 3H), 3.0-4.0 (br s, 1H), 3.85 (t, J=6 Hz, 2H), 2.74 (t, J=6 Hz, 2H);
Quantity
439 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
10.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Four
[Compound]
Name
cuprous iodide
Quantity
43.5 mg
Type
reactant
Reaction Step Five
Quantity
53 mL
Type
solvent
Reaction Step Five
Name
palladium chloride
Quantity
11 mg
Type
catalyst
Reaction Step Five

Synthesis routes and methods II

Procedure details

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[Cu]I
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reactant
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Cl[Pd]Cl
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Synthesis routes and methods III

Procedure details

To a solution of 2-bromobenzaldehyde (10 g, 54 mmol) in anhydrous N,N-dimethylformamide (150 ml) was added 3-butyn-1-ol (6.13 ml, 81 mmol) and triethylamine (11.3 ml, 81 mmol), followed by copper (I) iodide (490 mg, 5.4 mmol) and Pd(PPh3)2Cl2 (1.9 g, 2.7 mmol), and the mixture degassed three times and stirred at room temperature overnight. The mixture was poured into water (600 ml) and extracted with EtOAc (3×150 ml); the combined EtOAc layers were washed with water (2×250 ml), sat NaCl (100 ml), then dried over Na2SO4, filtered and evaporated. The residue was purified by column chromatography on silica eluting with 50% Et2O in isohexanes to give the title compound (8.5 g, 90%) as an orange oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6.13 mL
Type
reactant
Reaction Step One
Quantity
11.3 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
copper (I) iodide
Quantity
490 mg
Type
catalyst
Reaction Step Two
Quantity
1.9 g
Type
catalyst
Reaction Step Three
Yield
90%

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